N-[1-(1,5-dimethyl-1H-pyrazol-4-yl)ethyl]-5-[(3-methoxyphenoxy)methyl]-3-isoxazolecarboxamide

• IUPAC Name: N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]-5-[(3-methoxyphenoxy)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H22N4O4/c1-12(17-10-20-23(3)13(17)2)21-19(24)18-9-16(27-22-18)11-26-15-7-5-6-14(8-15)25-4/h5-10,12H,11H2,1-4H3,(H,21,24)
• InChI Key: MFOBYFILMBKGMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C(C)NC(=O)C2=NOC(=C2)COC3=CC=CC(=C3)OC
• Molecular Formula: C19H22N4O4
• Molecular Weight: 370.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, an isoxazole ring, and a methoxyphenyl group. Pyrazole and isoxazole are both five-membered heterocyclic compounds, which are often found in various biologically active molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazole and isoxazole rings. This could potentially be achieved through cycloaddition or cyclization reactions. The methoxyphenyl group could then be added through a substitution or coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and isoxazole rings would likely make the molecule planar or nearly planar in those regions. The methoxyphenyl group could potentially introduce some steric hindrance, depending on its position in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyrazole and isoxazole rings could potentially participate in electrophilic substitution reactions or act as ligands in coordination compounds. The methoxy group could potentially be cleaved under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Future Directions

Given the biological activity of many pyrazole and isoxazole derivatives, this compound could potentially be of interest in medicinal chemistry or drug discovery research.